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Compound of Interest

Compound Name: Decylcyclohexane

Cat. No.: B1669408 Get Quote

For researchers and scientists in drug development, the proper management and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal

of decylcyclohexane, aligning with best practices for laboratory chemical handling.

While decylcyclohexane is not classified as a hazardous substance under GHS (Globally

Harmonized System of Classification and Labelling of Chemicals), responsible disposal is

crucial.[1][2] The absence of a hazardous classification does not permit indiscriminate disposal,

such as drain or regular trash disposal. Adherence to local and national regulations is

mandatory for all chemical waste.[1]

Decylcyclohexane: Key Safety and Physical Data
The following table summarizes essential data for decylcyclohexane. This information is

critical for safe handling and for providing accurate details to waste disposal services.
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Property Value Source

GHS Classification
Not a hazardous substance or

mixture
[1][2]

Boiling Point 299.0 °C @ 760.00 mm Hg [2]

Flash Point 127.5 °C (262.0 °F) TCC (est) [2]

Vapor Pressure
0.001030 mmHg @ 25.0 °C

(est)
[2]

Water Solubility 0.001358 mg/L @ 25 °C (est) [2]

Hazards

Overexposure may cause skin

and eye irritation; may have

anesthetic effects (drowsiness,

dizziness, headache).[3]

[3]

Step-by-Step Disposal Protocol for
Decylcyclohexane
This protocol outlines the standard operating procedure for collecting and disposing of

decylcyclohexane waste in a laboratory setting.

1. Personal Protective Equipment (PPE) and Handling:

PPE: Before handling decylcyclohexane, ensure appropriate PPE is worn, including safety

glasses, chemical-resistant gloves (e.g., nitrile), and a lab coat.

Ventilation: Handle the chemical in a well-ventilated area, preferably within a fume hood, to

avoid the generation of vapor or mist.[1]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[1] In case of accidental

contact, rinse the affected area thoroughly with water.[1]

2. Waste Collection and Segregation:
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Designated Waste Container: Use a dedicated, chemically compatible waste container for

collecting decylcyclohexane waste. The container must be in good condition and have a

secure, tight-fitting lid.

Avoid Mixing: Do not mix decylcyclohexane with other waste streams unless explicitly

permitted by your institution's waste management guidelines. Mixing non-hazardous waste

with hazardous waste will render the entire volume hazardous, increasing disposal costs.[4]

Labeling: Immediately label the waste container with "Decylcyclohexane Waste" and

include any other information required by your institution's Environmental Health and Safety

(EHS) department. Keep the container closed except when adding waste.[5]

3. Storage of Waste:

Location: Store the sealed waste container in a designated, secondary containment area

away from incompatible materials, particularly strong oxidizing agents.

Conditions: The storage area should be cool, well-ventilated, and secure.

4. Arranging for Disposal:

Professional Disposal Service: The primary method for disposal is through a licensed

professional waste disposal company.[1][6] Your institution's EHS department will typically

manage this process.[5]

Waste Pickup Request: Follow your organization's procedure for requesting a chemical

waste pickup. Provide accurate information about the waste composition and volume.

Do Not Dispose On-Site: Never dispose of decylcyclohexane down the drain or by

evaporation.[5] Although not classified as a PBT (Persistent, Bioaccumulative, and Toxic)

substance, its ecological effects are not fully known, and similar compounds can be

hazardous to the environment.[1][7]

5. Disposal of Contaminated Materials:

Solid Waste: Any materials contaminated with decylcyclohexane, such as absorbent pads

from a spill, gloves, or empty containers, should be collected in a sealed, labeled bag or
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container and disposed of through the chemical waste stream.

Empty Containers: Before disposing of an empty decylcyclohexane container as regular

trash, ensure it is completely empty.[1] For containers that held acute hazardous waste, triple

rinsing is required, with the rinsate collected as hazardous waste.[5] While

decylcyclohexane is not acutely hazardous, following this best practice is recommended.

Deface the original label before disposal.[5]

Decylcyclohexane Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of decylcyclohexane waste in a laboratory environment.
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Decylcyclohexane Disposal Workflow

Waste Decylcyclohexane Generated

Step 1: Assess & Segregate Waste
Is it pure or mixed?

Step 2: Containerize & Label
Use compatible, sealed container.

Label clearly: 'Decylcyclohexane Waste'

Pure

Consult EHS for mixed waste protocol

Mixed

Step 3: Store Safely
Cool, ventilated, secondary containment.

Step 4: Request Disposal
Contact licensed waste disposal service

(via institutional EHS).

Step 5: Documentation
Maintain disposal records as per
institutional & local regulations.

Disposal Complete

Click to download full resolution via product page

Caption: Procedural workflow for the safe disposal of decylcyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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